4-[(4-Methoxyphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid

• Molecular Formula: C14H16F3NO3
• Molecular Weight: 303.28 g/mol
• IUPAC Name: 4-[(4-methoxyphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C14H16F3NO3/c1-21-11-4-2-9(3-5-11)6-10-7-18-8-13(10,12(19)20)14(15,16)17/h2-5,10,18H,6-8H2,1H3,(H,19,20)
• InChI Key: IAYQMUUKLLADAO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2CNCC2(C(=O)O)C(F)(F)F

Description

The compound 4-[(4-Methoxyphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid is a pyrrolidine derivative characterized by a trifluoromethyl (-CF₃) group at the 3-position and a 4-methoxyphenylmethyl substituent at the 4-position of the pyrrolidine ring. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the 4-methoxyphenylmethyl moiety may influence binding affinity and solubility.

Preparation Methods

The synthesis of 4-[(4-Methoxyphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid can be achieved through various synthetic routes. . The reaction conditions typically involve the use of strong bases and nucleophiles, as well as specific catalysts to facilitate the formation of the desired product. Industrial production methods may involve optimization of these synthetic routes to achieve higher yields and purity.

Chemical Reactions Analysis

4-[(4-Methoxyphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like halides . The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of carboxylic acids or ketones, while reduction may yield alcohols or amines.

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology and medicine, it is studied for its potential therapeutic effects, particularly in the treatment of diseases that involve the central nervous system . The trifluoromethyl group is known to enhance the metabolic stability and bioavailability of drugs, making this compound a valuable candidate for drug development. Additionally, it may have applications in the industry as a precursor for the synthesis of agrochemicals and other specialty chemicals.

Mechanism of Action

The mechanism of action of 4-[(4-Methoxyphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid involves its interaction with specific molecular targets and pathways. The trifluoromethyl group can enhance the binding affinity of the compound to its target proteins, leading to increased potency and efficacy . The methoxyphenyl moiety may also contribute to the compound’s overall pharmacological profile by modulating its interaction with various receptors and enzymes. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structural Analogs

Table 1: Comparative Data for Pyrrolidine-3-carboxylic Acid Derivatives

Compound Name	Substituents (4-position)	Molecular Formula	Yield (%)	Purity (%)	Reference
4-[(4-Methoxyphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid	4-Methoxyphenylmethyl	C₁₉H₂₀F₃NO₃	N/A	N/A
(±)-(3R,4S)-4-(4-Methoxyphenyl)-1-methyl-3-({3-[4-(trifluoromethyl)phenyl]ureido}methyl)pyrrolidine-3-carboxylic acid	4-Methoxyphenyl	C₂₂H₂₄F₃N₃O₄	65	98
(±)-(3R,4S)-4-(1,3-Benzodioxol-5-yl)-1-methyl-3-({3-[4-(trifluoromethyl)phenyl]ureido}methyl)pyrrolidine-3-carboxylic acid	1,3-Benzodioxol-5-yl	C₂₂H₂₂F₃N₃O₅	68	>99
trans-4-(4-Methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride	4-Methoxyphenyl (hydrochloride)	C₁₂H₁₆ClNO₃	N/A	N/A
4-[(4-Bromophenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid	4-Bromophenylmethyl	C₁₈H₁₆BrF₃NO₂	N/A	N/A

Key Observations:

Substituent Impact on Yield :

• The 1,3-benzodioxol-5-yl substituent (68% yield) demonstrates higher synthetic efficiency compared to the 4-methoxyphenyl analog (65%) and 3,5-dimethoxyphenyl derivative (63%) .
• The 4-methoxyphenylmethyl group in the target compound may introduce steric hindrance during synthesis, though direct yield data are unavailable.

The 4-bromophenylmethyl analog () replaces methoxy (-OCH₃) with bromine, increasing molecular weight and altering electronic properties (electron-withdrawing vs. electron-donating).

Salt Forms :

• Hydrochloride salts (e.g., trans-4-(4-Methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride) improve crystallinity and solubility compared to free carboxylic acids, though stability under acidic conditions must be considered .

Functional Group Modifications

Trifluoromethyl (-CF₃) Group :

The trifluoromethyl group is a common feature in all listed analogs, enhancing metabolic stability and hydrophobic interactions. Its presence at the 3-position of the pyrrolidine ring is critical for maintaining structural rigidity .

Ureido and Benzyl Modifications :

• Compounds in –5 include a ureido linker (e.g., {3-[4-(trifluoromethyl)phenyl]ureido}methyl), which may enhance hydrogen-bonding capacity and target binding .

Biological Activity

4-[(4-Methoxyphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS Number: 2060042-88-6) is a pyrrolidine derivative notable for its diverse biological activities. This compound has drawn attention in medicinal chemistry due to its potential therapeutic applications, particularly in the fields of antibacterial and anticancer research.

Chemical Structure

The chemical structure of 4-[(4-Methoxyphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid is characterized by the presence of a pyrrolidine ring substituted with a methoxyphenyl group and a trifluoromethyl group. This unique configuration contributes to its biological properties.

Antibacterial Properties

Recent studies have highlighted the antibacterial efficacy of pyrrole-containing compounds, including derivatives similar to 4-[(4-Methoxyphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid. For instance, compounds with similar structural motifs have demonstrated significant activity against methicillin-resistant Staphylococcus aureus (MRSA) and other Gram-positive bacteria. The minimum inhibitory concentration (MIC) values for these compounds often range from 0.125 µg/mL to 12.5 µg/mL, indicating potent antibacterial properties compared to standard antibiotics like vancomycin and ciprofloxacin .

Compound Type	MIC (µg/mL)	Target Bacteria
Pyrrole Derivative	0.125 - 12.5	MRSA, MSSA, E. coli
Vancomycin	0.5 - 1	MRSA
Ciprofloxacin	2	E. coli

Anticancer Activity

The anticancer potential of pyrrolidine derivatives has been explored in various studies. Compounds structurally related to 4-[(4-Methoxyphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid have shown promising results in inhibiting cancer cell proliferation in vitro. For example, derivatives tested against breast cancer cell lines exhibited IC50 values in the low micromolar range, suggesting that modifications to the pyrrolidine structure can enhance anticancer activity .

The biological activity of this compound is believed to stem from its ability to interact with specific molecular targets within bacterial and cancer cells. The trifluoromethyl group may enhance lipophilicity, facilitating cell membrane penetration and leading to increased bioactivity. Additionally, the methoxyphenyl moiety may play a role in receptor binding or enzyme inhibition pathways critical for bacterial growth and cancer cell survival.

Case Studies

• Antibacterial Study : A study conducted on a series of pyrrole derivatives demonstrated that modifications similar to those found in 4-[(4-Methoxyphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid resulted in enhanced antibacterial activity against MRSA, with some compounds achieving MIC values as low as 8 ng/mL .
• Anticancer Research : Another investigation focused on the effects of various pyrrolidine derivatives on breast cancer cell lines showed that certain modifications led to significant reductions in cell viability, with IC50 values ranging from 5 µM to 15 µM, indicating potent anticancer properties .

Q & A

Q. What are the optimal synthetic routes for 4-[(4-Methoxyphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid, and how can purity be ensured?

• Methodological Answer : The synthesis of pyrrolidine derivatives often involves cyclization reactions and functional group modifications. For example, cyclization of 1,4-diketones or amino alcohols can form the pyrrolidine core, followed by nucleophilic aromatic substitution to introduce the 4-methoxyphenylmethyl group . Catalysts such as palladium or copper are critical for coupling reactions, and solvents like DMF or toluene are commonly used . To ensure purity, employ high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy for structural validation .

Q. What safety protocols are essential when handling this compound in laboratory settings?

• Methodological Answer : Adhere to strict safety measures, including:

• Personal Protective Equipment (PPE) : Wear chemically resistant gloves (tested under EN374 standards), safety goggles with side shields, and lab coats to prevent skin/eye contact .
• Engineering Controls : Use fume hoods and ventilation systems to minimize inhalation risks, especially during reactions involving trifluoromethyl groups, which may release volatile byproducts .
• Storage : Store away from strong acids, bases, or oxidizers to prevent hazardous reactions .

Advanced Research Questions

Q. How can computational methods guide the design of derivatives with improved biological activity?

• Methodological Answer : Quantum chemical calculations (e.g., density functional theory) can predict electronic and steric effects of substituents like the trifluoromethyl and methoxyphenyl groups. For instance, the trifluoromethyl group enhances metabolic stability and lipophilicity, while the methoxyphenyl group influences π-π stacking interactions with biological targets . Pair computational predictions with experimental validation via enzymatic assays (e.g., IC50 determination) to refine structure-activity relationships (SAR) .

Q. How can contradictory data on the compound’s biological activity be resolved?

• Methodological Answer : Contradictions may arise from differences in assay conditions or impurity profiles. To address this:

• Standardize Assays : Use consistent cell lines (e.g., HEK293 for receptor studies) and control for variables like pH and temperature.
• Characterize Impurities : Employ liquid chromatography-mass spectrometry (LC-MS) to identify byproducts or degradation products that may interfere with activity .
• Cross-Validate : Compare results across multiple techniques (e.g., surface plasmon resonance for binding affinity vs. functional cellular assays) .

Q. What strategies are effective for resolving stereochemical challenges during synthesis?

• Methodological Answer : The pyrrolidine ring’s stereochemistry can be controlled using chiral auxiliaries or asymmetric catalysis. For example, tert-butoxycarbonyl (Boc)-protected intermediates enable selective functionalization of specific positions . Chiral column chromatography or diastereomeric salt crystallization can isolate enantiomers, while X-ray crystallography or circular dichroism (CD) confirms absolute configurations .

Data Analysis and Experimental Design

Q. How can researchers design experiments to elucidate the compound’s metabolic stability?

• Methodological Answer :

• In Vitro Studies : Use liver microsomes (e.g., human or rat) to assess metabolic turnover. Monitor degradation via LC-MS and identify metabolites .
• Isotope Labeling : Introduce deuterium or carbon-13 at the trifluoromethyl group to track metabolic pathways .
• Computational Modeling : Predict cytochrome P450 interactions using molecular docking simulations .

Q. What analytical techniques are critical for characterizing crystallinity and polymorphism?

• Methodological Answer :

• X-Ray Diffraction (XRD) : Resolve crystal structures and identify polymorphic forms.
• Differential Scanning Calorimetry (DSC) : Measure melting points and phase transitions.
• Dynamic Vapor Sorption (DVS) : Assess hygroscopicity, which impacts formulation stability .